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Compound of Interest

Compound Name: ATTO 465 maleimid

Cat. No.: B1262725

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the covalent labeling of thiol-modified

oligonucleotides with ATTO 465 maleimide. ATTO 465 is a fluorescent dye characterized by
strong absorption, high fluorescence quantum yield, and excellent photo-stability, making it a
valuable tool for a variety of applications in molecular biology and drug development.[1][2][3]

Introduction

ATTO 465 is a fluorescent label derived from acriflavine that fluoresces in the green region of
the visible spectrum.[2][3] Its maleimide derivative allows for the specific covalent attachment to
sulfhydryl (thiol) groups, which can be introduced into oligonucleotides at specific locations (5',
3', or internally) during synthesis. This labeling strategy is widely employed for creating
fluorescent probes for applications such as real-time PCR, fluorescence in situ hybridization
(FISH), single-molecule detection, and various bio-imaging techniques.

Quantitative Data

The following tables summarize the key optical and physical properties of ATTO 465 and its
maleimide derivative.

Table 1: Optical Properties of ATTO 465
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Property Value Reference
Maximum Absorption (Aabs) 453 nm
Maximum Emission (Afl) 508 nm

Molar Extinction Coefficient
7.5 x 104 M-1 cm-1
(emax)

Fluorescence Quantum Yield

75%
(nfl)
Fluorescence Lifetime (tfl) 5.0 ns
Stokes Shift 55 nm

Table 2: Physical and Chemical Properties of ATTO 465 Maleimide

Property Value Reference
Molecular Weight (MW) 518 g/mol
N Soluble in polar solvents (DMF,
Solubility
DMSO)
Reactive Group Maleimide
Target Functional Group Sulfhydryl (Thiol)

N -20°C, protected from light and
Storage Conditions ]
moisture

Experimental Protocols

This section provides a detailed protocol for the labeling of a thiol-modified oligonucleotide with
ATTO 465 maleimide, followed by purification of the conjugate.

Materials and Reagents

e Thiol-modified oligonucleotide
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e ATTO 465 maleimide

¢ Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)
e Phosphate Buffered Saline (PBS), pH 7.4

* Nuclease-free water

e Reducing agent (e.g., TCEP, DTT) - optional, for reducing disulfide bonds
 Purification column (e.g., Sephadex G-25 gel filtration column) or HPLC system

o Reaction tubes (e.g., microcentrifuge tubes)

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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